Cas no 1196156-52-1 (3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-isoquinoline])

• Product Name: 3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-isoquinoline]
• CAS No: 1196156-52-1
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 2616752
• PubChem ID: 72212588
• Update Time: 2025-05-21

3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-isoquinoline] Chemical and Physical Properties

Names and Identifiers

• spiro[3,4-dihydro-2H-isoquinoline-1,1'-cyclopropane]
• 3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-isoquinoline]
• 1196156-52-1
• SCHEMBL22541598
• AB69668

• Inchi： 1S/C11H13N/c1-2-4-10-9(3-1)5-8-12-11(10)6-7-11/h1-4,12H,5-8H2
• InChI Key： SZQCTLWBJABSPW-UHFFFAOYSA-N
• SMILES： N1CCC2C=CC=CC=2C21CC2

Computed Properties

• Exact Mass: 159.104799419Da
• Monoisotopic Mass: 159.104799419Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-isoquinoline]

3',4'-Dihydro-2'H-Spiro[Cyclopropane-1,1'-Isoquinoline]: A Comprehensive Overview

The compound with CAS No. 1196156-52-1, commonly referred to as 3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-isoquinoline], is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic class of molecules, which are characterized by two rings joined by a single atom. The spiro structure in this compound is formed between a cyclopropane ring and an isoquinoline moiety, creating a unique architecture that contributes to its intriguing chemical properties.

The isoquinoline core of this molecule is a well-known heterocyclic structure with a rich history in medicinal chemistry. Isoquinolines have been extensively studied for their potential as pharmacophores in drug design due to their ability to interact with various biological targets. The addition of the cyclopropane ring in this compound introduces strain and rigidity, which can enhance the molecule's ability to adopt specific conformations that are favorable for binding to biological targets. This makes 3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-isoquinoline] a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the potential of spirocyclic compounds like 3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-isoquinoline] in the development of novel therapeutic agents. For instance, researchers have reported that such compounds exhibit potent anti-inflammatory and antioxidant activities, making them valuable leads for the treatment of chronic inflammatory diseases. Additionally, their ability to modulate cellular signaling pathways has opened up new avenues for their application in oncology.

The synthesis of 3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-isoquinoline] involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the isoquinoline skeleton through cyclization reactions and the subsequent incorporation of the cyclopropane ring via [2+2] cycloaddition or other strain-inducing reactions. The optimization of these steps has been a focus of recent research efforts, with chemists striving to develop more efficient and scalable synthetic routes.

In terms of pharmacokinetics, 3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-isoquinoline] has shown favorable properties such as good solubility and moderate permeability. These characteristics are essential for ensuring that the compound can be effectively absorbed and distributed within the body after administration. Furthermore, preliminary toxicity studies have indicated that this compound exhibits low cytotoxicity at therapeutic concentrations, which is a positive indicator for its potential use in clinical settings.

One of the most exciting aspects of 3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-isoquinoline] is its versatility as a scaffold for further chemical modifications. By introducing substituents at various positions on the isoquinoline or cyclopropane rings, researchers can fine-tune the molecule's physicochemical properties and enhance its bioactivity. This modular approach has already led to the development of several analogs with improved potency and selectivity against specific biological targets.

Looking ahead, the future of 3',4'-dihydro-2'H-spiro[cyclopropane-1,1'-isoquinoline] lies in its application as a lead compound for drug development. With ongoing advancements in medicinal chemistry and computational modeling techniques, it is likely that this compound will continue to play a significant role in the discovery of novel therapeutics. Its unique structure and promising biological profile make it an invaluable tool for researchers working at the intersection of chemistry and medicine.